Cas no 412341-27-6 (2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl-)
412341-27-6 structure
Product Name:2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl-
CAS No:412341-27-6
MF:C7H10N2O2
MW:154.166501522064
CID:326457
PubChem ID:15464872
Update Time:2025-04-19
2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl-
- 1-hydroxy-3,5,6-trimethylpyrazin-2-one
- DTXSID30573010
- SCHEMBL16669983
- 1-Hydroxy-3,5,6-trimethylpyrazin-2(1H)-one
- 412341-27-6
-
- Inchi: 1S/C7H10N2O2/c1-4-6(3)9(11)7(10)5(2)8-4/h11H,1-3H3
- InChI Key: NSKTZPVWHWNPPG-UHFFFAOYSA-N
- SMILES: ON1C(C(C)=NC(C)=C1C)=O
Computed Properties
- Exact Mass: 154.074227566g/mol
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 52.9Ų
2(1H)-Pyrazinone, 1-hydroxy-3,5,6-trimethyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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